Steel, carbon

• CAS No.: 11121-90-7
• Molecular Formula: C13H10O2S
• Synonyms: Steel, carbon

Description

Introduction to Carbon Steel as a Chemical Compound

Carbon steel is characterized by its iron-carbon matrix, where carbon acts as the primary alloying element. The alloy’s strength, hardness, and ductility are directly influenced by the carbon content and the presence of minor elements. Below is a detailed breakdown of its composition and properties.

Definition and Chemical Composition of Carbon Steel

Carbon steel is defined by the absence of specified minimum alloying elements (e.g., chromium, nickel) and strict limits on trace elements. The American Iron and Steel Institute (AISI) specifies:

• Carbon content : 0.05%–2.1%
• Manganese : ≤1.65%
• Silicon : ≤0.60%
• Copper : ≤0.60%

Other elements like sulfur (≤0.05%) and phosphorus (≤0.04%) are considered impurities and are minimized to avoid brittleness .

Key Roles of Alloying Elements

Element	Function	Typical Range (%)
Carbon	Increases hardness and strength; reduces ductility and weldability	0.05–2.1
Manganese	Deoxidizes molten iron; improves toughness and hardness	0.3–1.65
Silicon	Enhances deoxidation and high-temperature strength	0.15–0.60
Sulfur	Impurity; forms sulfides that reduce ductility	≤0.05

Historical Development and Industrial Significance

Carbon steel’s history spans millennia, with early production methods yielding inconsistent results. Below is a timeline of its development:

Ancient Origins (500 AD–1500 AD)

• Damascus and Japanese swords : Early carbon steel blades (0.5%–1.5% carbon) were forged using coal, introducing carbon into iron .
• Wootz steel : Produced in India and Sri Lanka via crucible techniques, achieving high carbon content (1.5%–2.0%) for superior hardness .

Industrial Revolution (1800–1900 AD)

• Puddling furnace (1784) : Reduced carbon in cast iron to produce wrought iron (low-carbon steel) .
• Bessemer process (1856) : Revolutionized mass production by blowing oxygen through molten pig iron, lowering carbon content efficiently .

Modern Applications

Carbon steel dominates structural, automotive, and machinery sectors due to its:

• Cost-effectiveness : Low production costs compared to alloy steels .
• Versatility : Adjustable properties via heat treatment (e.g., annealing, quenching) .

Classification Systems for Carbon Steel

Carbon steel grades are standardized globally to ensure consistency. Below are the primary classification systems:

AISI/SAE Designation System

The four-digit AISI/SAE code categorizes carbon steels as follows:

Series	Description	Example Grades	Carbon Content (%)
1XXX	Plain carbon steel	1020, 1035	0.20–0.35
11XX	Resulfurized free-machining steel	1117, 1137	0.15–0.20
12XX	Resulfurized/rephosphorized steel	1212, 1215	0.09–0.15

• First digit : 1 indicates carbon steel .
• Last two digits : Carbon content in hundredths (e.g., 1030 = 0.30% C) .

Example : AISI 1045 contains 0.45% carbon, often used in gears and shafts .

EN Classification System

The EN (Euronorm) system categorizes carbon steel by application and carbon content:

Grade	Carbon Content (%)	Applications
EN8	0.4	General-purpose structural components
EN9	0.5	Flame/induction-hardened parts
EN19	1.0 (Cr-Mo steel)	High-tensile machinery components

EN grades like EN24 (nickel-chromium-molybdenum steel) prioritize wear resistance .

JIS Classification System

The Japanese Industrial Standards (JIS) system focuses on structural and mechanical applications:

Standard	Grade	Application	Carbon Content (%)
JIS G3101	SS400	General structural steel (bridges)	≤0.20
JIS G3454	STPG 370	Seamless steel pipes for pressure	0.15–0.20

JIS G4403 SKH2 (tungsten high-speed steel) is an alloy steel with 0.73%–0.83% carbon .

Comparison with Similar Compounds

Mechanical Properties

Table 1 compares 500 MPa grade plain carbon steel bars with duplex stainless steel bars:

Property	500 MPa Carbon Steel	Duplex Stainless Steel
Tensile Strength (MPa)	748	4.30
Elongation after Break (%)	527	15.48
Elastic Modulus (GPa)	1.39	0.13
Yield Strength (MPa)	36.89	0.75

Source: Experimental Study of Bonding

Carbon steel exhibits significantly higher tensile strength and elongation, making it suitable for load-bearing structures. In contrast, stainless steel prioritizes corrosion resistance due to chromium (16–18%) and nickel (10–14%) content, which form a passive oxide layer. However, stainless steel’s lower carbon content (<0.03% in 316L grades) reduces carbide formation during welding, enhancing durability in corrosive environments .

Carbon Emissions

Carbon steel production generates approximately 4.94×10⁶ kg of CO₂ per bridge construction project, accounting for 62% of emissions in material production stages. This is twice the emissions of concrete production, despite concrete’s higher usage volume. Stainless steel’s embodied carbon is higher due to energy-intensive alloying elements like chromium and nickel .

Carbon Steel vs. Basalt Fiber-Reinforced Polymer (FRP)

Basalt FRP is emerging as a low-carbon alternative to steel reinforcement. Table 2 summarizes embodied carbon comparisons:

Material	Embodied Carbon (kg CO₂/m³)	Performance Relative to Steel
Carbon Steel	1,450–1,800	Baseline (Steel 2φ)
Basalt FRP	800–1,100	Matches strength, 40% lower carbon

Source: Global Technology Centre

Basalt FRP reduces emissions by avoiding iron-ore processing and leveraging volcanic rock’s natural abundance. However, carbon steel retains advantages in fire resistance and compatibility with existing construction standards .

Carbon Steel vs. Concrete

Carbon Footprint

In bridge construction, carbon steel emits 4.94×10⁶ kg CO₂ during production, while concrete emits 1.04×10⁵ kg CO₂ in transportation (40 km vs. steel’s 500 km). Despite concrete’s lower per-unit emissions, its total volume in structures often results in comparable or higher overall carbon footprints .

Functional Roles

Carbon steel provides tensile strength in reinforced concrete, whereas concrete resists compression. Synergistically, steel-concrete composites optimize structural efficiency but require careful lifecycle carbon management .

Carbon Steel vs. Other Carbon-Containing Compounds

Chemical Behavior

During anoxic corrosion, carbon steel forms formate, acetate, and trace lactic acid—similar to non-irradiated iron. In contrast, carbon diffusion in stainless steel-clad rebars reacts with chromium to form carbides (e.g., Cr₃C₂), reducing corrosion resistance .

Preparation Methods

Blast Furnace-Basic Oxygen Furnace (BF-BOF) Route

The BF-BOF route accounts for approximately 60% of global steel production. It involves three stages: ironmaking , primary steelmaking , and secondary refining .

Ironmaking in the Blast Furnace

Iron ore (primarily hematite, $\text{Fe}_2\text{O}_3$), coke (carbon source), and limestone (flux) are charged into a blast furnace. At temperatures exceeding $1,500^\circ \text{C}$, coke reduces iron oxide to molten pig iron via:

$$\text{Fe}$$2\text{O}3 + 3\text{CO} \rightarrow 2\text{Fe} + 3\text{CO}_2 \quad

The resulting pig iron contains 3–4% carbon and impurities like silicon, manganese, and phosphorus.

Basic Oxygen Furnace (BOF) Refining

Molten pig iron is transferred to a BOF, where high-purity oxygen ($>99.5\%$) is blown through the melt at supersonic speeds. This oxidizes excess carbon and impurities:

$$\text{C} + \text{O}$$2 \rightarrow \text{CO}2 \quad \text{(gas)} \quad

Scrap steel (up to 30% of charge) is added to dilute residual elements. The process achieves carbon levels of 0.02–2.1% within 40 minutes, yielding liquid steel.

Electric Arc Furnace (EAF) Route

The EAF method, responsible for 40% of global production, melts recycled scrap steel using electricity. Graphite electrodes generate arcs exceeding $3,500^\circ \text{C}$, liquefying scrap in 60–90 minutes. This route emits 75% less $\text{CO}_2$ than BF-BOF but requires stringent scrap quality control.

Table 1: Comparison of BF-BOF and EAF Routes

Parameter	BF-BOF Route	EAF Route
Raw Materials	Iron ore, coke	Scrap steel (90–100%)
Energy Consumption	20–25 GJ/tonne	8–12 GJ/tonne
$\text{CO}_2$ Emissions	1.8–2.2 tonnes/tonne	0.3–0.6 tonnes/tonne
Production Flexibility	Limited to bulk grades	Suitable for specialty steels

Secondary Steelmaking and Refinement

Secondary processes adjust composition, temperature, and inclusion content to meet specifications.

Ladle Metallurgy

• Vacuum Degassing : Reduces hydrogen (<2 ppm) and nitrogen (<40 ppm) to prevent embrittlement.

• Argon Stirring : Enhances homogeneity by injecting argon through porous plugs.

• Alloy Additions : Manganese (0.3–1.5%), silicon (0.15–0.35%), and microalloys (e.g., Nb, V) are introduced for strength and hardenability.

Continuous Casting

Over 95% of liquid steel is cast into blooms, billets, or slabs via water-cooled copper molds. Key parameters:

• Superheat : $15^\circ \text{C}$–$30^\circ \text{C}$ above liquidus to prevent premature solidification.

• Withdrawal Speed : 1–5 m/min, adjusted for cross-section size.

Material Processing and Microstructure Control

Post-casting, thermo-mechanical treatments optimize microstructure for target applications.

Hot Rolling

Reheating to $1,100^\circ \text{C}–1,250^\circ \text{C}$ followed by rolling reduces thickness and refines grain size. For high-carbon steels (e.g., S45C), controlled cooling at $10^\circ \text{C}/s$ produces spheroidized cementite in a ferrite matrix, enhancing formability.

Table 2: Hot Rolling Parameters for Selected Carbon Steels

Grade	Carbon Content (%)	Finish Rolling Temp (°C)	Coiling Temp (°C)
AISI 1010	0.08–0.13	850–900	550–600
AISI 1045	0.43–0.50	800–850	600–650
S45C	0.42–0.48	780–820	650–700

Heat Treatment

• Annealing : Subcritical annealing at $650^\circ \text{C}–700^\circ \text{C}$ softens medium-carbon steels (0.3–0.6% C) for machining.

• Quenching and Tempering : Martensite formation via oil quenching ($50^\circ \text{C}/s$) followed by tempering at $200^\circ \text{C}–600^\circ \text{C}$ balances strength and toughness.

Surface Preparation and Coating

Abrasive blasting to Sa 2.5 (ISO 8501-1) with a 50–75 μm profile is critical for coating adhesion on carbon steel. Chloride contamination must be <7 μg/cm² to prevent underfilm corrosion.

Environmental Innovations in Carbon Steel Production

Hydrogen-Based Direct Reduction

Pilot projects (e.g., HYBRIT) use $\text{H}_2$ instead of coke to reduce iron ore, cutting emissions by 90%:

$$\text{Fe}$$2\text{O}3 + 3\text{H}2 \rightarrow 2\text{Fe} + 3\text{H}2\text{O} \quad

Carbon Capture and Utilization (CCU)

Amine scrubbing captures $\text{CO}_2$ from blast furnace gas, with potential utilization in methanol synthesis.

Table 3: Decarbonization Technologies for Steelmaking

Technology	TRL*	$\text{CO}_2$ Reduction Potential
Hydrogen DRI-EAF	6–7	95–100%
CCU with BECCS**	4–5	50–70%
Plasma Arc Smelting	3–4	40–60%

*Technology Readiness Level (1–9) **Bioenergy with Carbon Capture and Storage

Q & A

Basic Research Questions

Q. What standardized methods are used to determine carbon content in steel, and how do their accuracies compare?

• Methodological Answer : Carbon content in steel is quantified using combustion-based techniques outlined in national standards. For example:

• Gas-volumetric method (GB/T 223.69-2008): Measures CO₂ volume after combustion, suitable for carbon concentrations >0.05% .
• Gravimetric method (GB/T 223.71-1997): Determines carbon via CO₂ absorption and weighing, ideal for high-precision analysis of combined carbon .
• Metallography and image analysis : Provides qualitative and semi-quantitative data via microstructural examination, though limited by phase heterogeneity (e.g., pearlite vs. cementite) .
  • Data Table :

Method	Accuracy (±%)	Applicable Carbon Range	Key Limitations
Gas-volumetric	0.02	0.05–2.5%	Requires pure O₂ environment
Gravimetric	0.01	0.005–5%	Time-intensive
Metallography	0.1–0.5	N/A	Subjective interpretation

Q. How should researchers design controlled experiments to assess carbon’s impact on steel’s mechanical properties?

• Methodological Answer :

• Variable control : Fix alloying elements (e.g., Mn, Si) while varying carbon content (0.1–1.2%).
• Sample preparation : Use vacuum melting to minimize contamination; normalize samples to ensure uniform microstructure .
• Testing protocols : Apply tensile, hardness, and Charpy impact tests. Use ANOVA to isolate carbon’s effect from noise variables .
• Data validation : Cross-check results with phase diagrams (e.g., Fe-C) and computational models (e.g., CALPHAD).

Advanced Research Questions

Q. How can contradictions in published carbon content data for historical steels (e.g., wootz steel) be resolved?

• Methodological Answer :

• Multi-method validation : Combine metallography with combustion methods to address discrepancies caused by heterogeneous microstructures .
• Meta-analysis : Systematically compare datasets using tools like PRISMA, accounting for methodological biases (e.g., outdated calibration standards) .
• Replication studies : Reproduce historical smelting conditions (e.g., crucible temperature gradients) to validate carbon diffusion models .

Q. What methodologies enable integration of carbon data from disparate studies into predictive models for steel behavior?

• Methodological Answer :

• Data interoperability : Adopt FAIR principles (Findable, Accessible, Interoperable, Reusable) using platforms like the EU Common Data Platform on Chemicals .
• Unified metadata standards : Tag datasets with parameters (e.g., ASTM grain size, quenching rate) to facilitate machine learning-driven synthesis .
• Collaborative frameworks : Establish consortia to harmonize data from academic, industrial, and regulatory sources (e.g., REACH compliance studies) .

Q. How can lifecycle assessment (LCA) methodologies be adapted to quantify carbon emissions in steel research processes?

• Methodological Answer :

• System boundaries : Define scope to include direct emissions (e.g., lab furnaces) and indirect emissions (e.g., reagent production) .
• Emission factors : Use IPCC guidelines for CO₂ equivalents, integrating real-time monitoring tools (e.g., gas chromatography) .
• Uncertainty analysis : Apply Monte Carlo simulations to address variability in data quality and regional energy mixes .

Methodological Challenges and Solutions

Q. What strategies mitigate biases in literature reviews on steel-carbon interactions?

• Methodological Answer :

• Grey literature inclusion : Search patents, technical reports, and conference proceedings (e.g., Methodology & Archaeometry conferences) to fill gaps in peer-reviewed data .
• Critical appraisal tools : Use ROBIS (Risk of Bias in Systematic Reviews) to assess study reliability, focusing on sampling bias and instrument calibration .

Q. How can researchers optimize keyword strategies for systematic reviews on steel-carbon systems?

• Methodological Answer :

• Hierarchical keyword design : Start broad (e.g., "steel AND carbon") and refine via subterms (e.g., "carburization kinetics," "eutectoid transformation") .
• Database-specific syntax : Use Boolean operators (e.g., "hyperelastic* AND steel") in platforms like Web of Science, filtered by publication type (e.g., "experimental study") .